Cas no 1806426-29-8 (2-Bromobenzo[d]oxazole-7-sulfonamide)

• Product Name: 2-Bromobenzo[d]oxazole-7-sulfonamide
• CAS No: 1806426-29-8
• MF: C₇H₅BrN₂O₃S
• MW: 277.095199346542
• CID: 4820293
• Update Time: 2025-07-22

2-Bromobenzo[d]oxazole-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromobenzo[d]oxazole-7-sulfonamide

• Inchi： 1S/C7H5BrN2O3S/c8-7-10-4-2-1-3-5(6(4)13-7)14(9,11)12/h1-3H,(H2,9,11,12)
• InChI Key： JGMMKCASENOYEC-UHFFFAOYSA-N
• SMILES： BrC1=NC2=CC=CC(=C2O1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 1.4
• Topological Polar Surface Area: 94.6

Additional information on 2-Bromobenzo[d]oxazole-7-sulfonamide

Introduction to 2-Bromobenzo[d]oxazole-7-sulfonamide (CAS No. 1806426-29-8)

2-Bromobenzo[d]oxazole-7-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1806426-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic sulfonamide derivative combines the structural features of a brominated benzo[d]oxazole core with a sulfonamide functional group, making it a versatile scaffold for the development of novel bioactive molecules.

The molecular structure of 2-Bromobenzo[d]oxazole-7-sulfonamide consists of a benzene ring fused with an oxygen-containing heterocycle (dioxole), substituted with a bromine atom at the 2-position and a sulfonamide group at the 7-position. This unique arrangement imparts distinct electronic and steric properties, which are exploited in various chemical and biological applications. The presence of both bromine and sulfonamide moieties enhances its reactivity, allowing for further functionalization and derivatization to tailor its pharmacological profile.

In recent years, 2-Bromobenzo[d]oxazole-7-sulfonamide has been extensively studied for its potential in drug discovery, particularly as a precursor in the synthesis of targeted therapeutics. The benzo[d]oxazole moiety is a well-documented pharmacophore found in numerous bioactive compounds, including anticancer, antimicrobial, and anti-inflammatory agents. The introduction of a bromine atom at the 2-position increases the electrophilicity of the ring, facilitating nucleophilic substitution reactions that can be leveraged to introduce additional functional groups or linkages.

The sulfonamide group at the 7-position further enhances the compound's bioactivity by serving as a hydrogen bond acceptor and participating in protein-ligand interactions. Sulfonamides are known for their broad spectrum of biological activity, ranging from antibacterial to antiviral and anticancer effects. The combination of these features makes 2-Bromobenzo[d]oxazole-7-sulfonamide a promising candidate for developing small-molecule inhibitors or modulators of key biological pathways.

Recent advancements in medicinal chemistry have highlighted the utility of 2-Bromobenzo[d]oxazole-7-sulfonamide in the design of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By leveraging the structural motifs present in 2-Bromobenzo[d]oxazole-7-sulfonamide, researchers have synthesized derivatives that exhibit potent inhibitory activity against specific kinases. For instance, modifications to the bromine or sulfonamide substituents have been shown to improve binding affinity and selectivity, leading to more effective therapeutic agents.

Another area where 2-Bromobenzo[d]oxazole-7-sulfonamide has shown promise is in the development of antimicrobial agents. The rise of antibiotic-resistant pathogens necessitates the discovery of novel antimicrobial compounds with unique mechanisms of action. The structural features of 2-Bromobenzo[d]oxazole-7-sulfonamide allow it to interact with bacterial enzymes or cellular processes, disrupting essential functions and inhibiting growth. Preliminary studies have demonstrated its efficacy against certain bacterial strains, suggesting its potential as an alternative or complementary therapy.

The synthesis of 2-Bromobenzo[d]oxazole-7-sulfonamide typically involves multi-step organic reactions starting from commercially available precursors such as 2-bromobenzoyl chloride or 2-bromo-1H-benzooxazole. The introduction of the sulfonamide group is commonly achieved through nucleophilic substitution reactions using appropriate sulfonamides or their derivatives. Optimization of reaction conditions, including solvent selection, temperature control, and catalyst use, is crucial to achieving high yields and purity.

In conclusion, 2-Bromobenzo[d]oxazole-7-sulfonamide (CAS No. 1806426-29-8) represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and broad range of potential applications. Its role as a key intermediate in drug development underscores its importance in modern medicinal research. As ongoing studies continue to uncover new therapeutic uses and synthetic methodologies, this compound is poised to remain at the forefront of innovation in bioactive molecule discovery.